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Compound of Interest

Carbonyl cyanide (m-
Compound Name:
chlorophenyl)hydrazone

cat. No.: B1675956

Introduction

Carbonyl cyanide m-chlorophenyl hydrazone (CCCP) is a potent mitochondrial oxidative
phosphorylation uncoupler.[1][2] It functions as a protonophore, disrupting the mitochondrial
membrane potential by transporting protons across the inner mitochondrial membrane.[1][2][3]
[4] This disruption leads to an inhibition of ATP synthesis and is a valuable tool for studying
mitochondrial function, autophagy, and cellular metabolism.[1][2] Proper preparation and
storage of CCCP stock solutions are critical for ensuring experimental reproducibility and
obtaining reliable results. This application note provides a detailed protocol for the preparation
and storage of CCCP stock solutions for use in various research applications.

Data Summary

The following table summarizes the key quantitative data for the preparation and storage of
CCCP stock solutions.
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Parameter Value Solvent(s) Reference(s)
Molecular Weight 204.6 g/mol [3]

Purity >98% [3][5]
Solubility ~10 mg/mL DMSO, DMF [3114]

~2 mg/mL Ethanol [3114]

~0.1 mg/mL PBS (pH 7.2) [3][4]

Recommended Stock

Solution Up to 100 mM DMSO [5][6]
Concentration

Storage Temperature
(Stock Solution)

-20°C or -80°C

DMSO, Ethanol, DMF

[317]

Storage Stability (in
DMSO)

> 4 years at -20°C

DMSO

[3]4]

1 year at -20°C, 2
years at -80°C

DMSO

[7]

Storage of Aqueous

Solutions

Not recommended for

more than one day

Aqueous Buffers

[3]

Experimental Protocols
Materials

Carbonyl cyanide m-chlorophenyl hydrazone (CCCP) powder (crystalline solid)[3]

Dimethyl sulfoxide (DMSO), anhydrous

Ethanol

Dimethylformamide (DMF)

Phosphate-buffered saline (PBS), pH 7.2

© 2025 BenchChem. All rights reserved.

Tech Support


https://cdn.caymanchem.com/cdn/insert/25458.pdf
https://cdn.caymanchem.com/cdn/insert/25458.pdf
https://www.tocris.com/products/cccp_0452
https://cdn.caymanchem.com/cdn/insert/25458.pdf
https://www.caymanchem.com/product/25458/cccp
https://cdn.caymanchem.com/cdn/insert/25458.pdf
https://www.caymanchem.com/product/25458/cccp
https://cdn.caymanchem.com/cdn/insert/25458.pdf
https://www.caymanchem.com/product/25458/cccp
https://www.tocris.com/products/cccp_0452
https://pmc.ncbi.nlm.nih.gov/articles/PMC10711225/
https://cdn.caymanchem.com/cdn/insert/25458.pdf
https://www.medchemexpress.com/CCCP.html
https://cdn.caymanchem.com/cdn/insert/25458.pdf
https://www.caymanchem.com/product/25458/cccp
https://www.medchemexpress.com/CCCP.html
https://cdn.caymanchem.com/cdn/insert/25458.pdf
https://cdn.caymanchem.com/cdn/insert/25458.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Inert gas (e.g., argon or nitrogen)

Sterile microcentrifuge tubes or cryovials

0.2 um syringe filter (optional)[6]

Personal protective equipment (lab coat, gloves, safety glasses)
Equipment

e Analytical balance

e Fume hood

» Vortex mixer

o Pipettes and sterile filter tips

Protocol for Preparation of CCCP Stock Solution in
DMSO (Recommended)

This protocol describes the preparation of a 10 mM CCCP stock solution in DMSO.

Safety Precautions: CCCP is toxic and should be handled with care in a chemical fume
hood.[6] Always wear appropriate personal protective equipment.

e Weighing CCCP: Accurately weigh the desired amount of CCCP powder. For 1 mL of a 10
mM stock solution, weigh out 2.046 mg of CCCP (Molecular Weight = 204.6 g/mol ).

¢ Dissolving in DMSO: In the fume hood, add the weighed CCCP to a sterile microcentrifuge
tube. Add the appropriate volume of anhydrous DMSO to achieve the desired concentration
(e.g., 1 mL for a 10 mM solution).

e Mixing: Vortex the solution until the CCCP is completely dissolved. The solution should be
clear.

o (Optional) Sterilization: For cell culture applications, the stock solution can be filter-sterilized
using a 0.2 um syringe filter.[6] To minimize potential loss of compound due to filter
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absorption, it is recommended to discard the first 10% of the filtrate.[6]

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes or
cryovials.[6][7] CCCP is light-sensitive, so protect the aliquots from light.[6]

o Storage: Store the aliquots at -20°C or -80°C for long-term storage.[3][7] When stored at
-20°C, the stock solution is stable for at least one year, and for up to two years at -80°C.[7]

Preparation of Working Solutions

« Dilution: On the day of the experiment, thaw a single aliquot of the CCCP stock solution at
room temperature.

» Further Dilution: Dilute the stock solution to the desired final working concentration using the
appropriate aqueous buffer or cell culture medium.[3] Ensure that the final concentration of
the organic solvent (e.g., DMSO) is insignificant, as it may have physiological effects at low
concentrations.[3]

e Aqueous Solution Stability: Aqueous solutions of CCCP are not stable and it is not
recommended to store them for more than one day.[3]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mechanism of action of CCCP and the experimental
workflow for its use.
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Caption: Mechanism of CCCP as a mitochondrial uncoupler.
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Caption: Workflow for CCCP stock solution preparation and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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